Cas no 1261920-85-7 (4-(4-Chloro-3-methylphenyl)-2-methoxybenzoic acid)

• Product Name: 4-(4-Chloro-3-methylphenyl)-2-methoxybenzoic acid
• CAS No: 1261920-85-7
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• MDL: MFCD18320884
• CID: 2763567
• PubChem ID: 53226783
• Update Time: 2025-11-01

4-(4-Chloro-3-methylphenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261920-85-7
• 4-(4-CHLORO-3-METHYLPHENYL)-2-METHOXYBENZOIC ACID
• DTXSID60690401
• MFCD18320884
• 4'-Chloro-3-methoxy-3'-methyl[1,1'-biphenyl]-4-carboxylic acid
• 4-(4-Chloro-3-methylphenyl)-2-methoxybenzoic acid, 95%
• 4-(4-Chloro-3-methylphenyl)-2-methoxybenzoic acid

• MDL： MFCD18320884
• Inchi： 1S/C15H13ClO3/c1-9-7-10(4-6-13(9)16)11-3-5-12(15(17)18)14(8-11)19-2/h3-8H,1-2H3,(H,17,18)
• InChI Key： ASFPTKLYZHMGBK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)C1C=CC(C(=O)O)=C(C=1)OC

Computed Properties

• Exact Mass: 276.0553220Da
• Monoisotopic Mass: 276.0553220Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(4-Chloro-3-methylphenyl)-2-methoxybenzoic acid

Recent Advances in the Study of 4-(4-Chloro-3-methylphenyl)-2-methoxybenzoic acid (CAS: 1261920-85-7)

4-(4-Chloro-3-methylphenyl)-2-methoxybenzoic acid (CAS: 1261920-85-7) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its role as a promising candidate for drug development.

One of the key areas of research has been the optimization of synthetic routes for 4-(4-Chloro-3-methylphenyl)-2-methoxybenzoic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is critical for facilitating further pharmacological evaluations and potential industrial applications.

Pharmacological investigations have revealed that 4-(4-Chloro-3-methylphenyl)-2-methoxybenzoic acid exhibits notable anti-inflammatory and analgesic properties. In vitro and in vivo studies demonstrated its ability to inhibit key inflammatory mediators such as COX-2 and TNF-α, suggesting its potential as a non-steroidal anti-inflammatory drug (NSAID) alternative. These findings were corroborated by a recent preclinical trial, which reported reduced inflammation and pain in animal models without significant adverse effects.

Additionally, the compound has shown promise in oncology research. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its inhibitory effects on specific cancer cell lines, particularly those associated with breast and lung cancers. The mechanism appears to involve the modulation of apoptotic pathways and the suppression of angiogenesis, positioning 4-(4-Chloro-3-methylphenyl)-2-methoxybenzoic acid as a potential chemotherapeutic agent.

Despite these promising results, challenges remain in terms of bioavailability and metabolic stability. Current research is exploring structural modifications and formulation strategies to enhance its pharmacokinetic profile. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these limitations and accelerate the transition from bench to bedside.

In conclusion, 4-(4-Chloro-3-methylphenyl)-2-methoxybenzoic acid (CAS: 1261920-85-7) represents a versatile and pharmacologically active compound with broad therapeutic potential. Ongoing research continues to uncover its multifaceted applications, paving the way for future clinical trials and drug development initiatives. The integration of advanced synthetic techniques and mechanistic studies will be crucial in realizing its full therapeutic value.